molecular formula C6H10O B089403 1-Hexyn-3-OL CAS No. 105-31-7

1-Hexyn-3-OL

Cat. No. B089403
CAS RN: 105-31-7
M. Wt: 98.14 g/mol
InChI Key: LTFTWJYRQNTCHI-UHFFFAOYSA-N
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Description

1-Hexyn-3-ol is a terminal propargylic alcohol . It has an empirical formula of C6H10O and a molecular weight of 98.14 . It is used in the synthesis of racemic 3-hydroxy-2-hexanone and in the preparation of 1,2,3-triazoles .


Synthesis Analysis

This compound can be prepared by the reaction of a methyl magnesium halide with propargyl chloride to form an ethylacetylene magnesium halide. This is followed by an addition reaction of ethylene oxide to the ethylacetylene magnesium halide to form a halogen magnesium salt of hexyn-3-ol-1. The final step is the hydrolysis of the halogeno magnesium salt of hexyn-3-ol-1 .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CCCC(O)C#C . The InChI key for this compound is LTFTWJYRQNTCHI-UHFFFAOYSA-N .


Chemical Reactions Analysis

This compound undergoes a microwave-accelerated coupling-isomerization reaction (MACIR) with (hetero)aryl halides to afford the corresponding enone .


Physical And Chemical Properties Analysis

This compound has a refractive index of n20/D 1.431 and a boiling point of 118 °C. Its density is 0.873 g/mL at 25 °C .

Scientific Research Applications

  • Synthesis and Isomer Studies : A study described the synthesis of positional and geometrical isomers of n-hexyn-1-ols, including 2-, 3-, 4- and 5-hexyn-1-ol. These alcohols were synthesized from sodium-acetylide in liquid ammonia and further processed to produce corresponding n-hexen-1-ols (Hatanaka, Hamada, & Ohno, 1961).

  • Chiral Resolution : The resolution of 5-hexyn-3-ol was achieved through high-performance chromatography, providing insights into the absolute configuration of its enantiomers (Roy & Deslongchamps, 1985).

  • Environmental Impact : An evaluation of the environmental impact of leaf-wound oxygenated compounds, including 1-penten-3-ol and (Z)-3-hexen-1-ol, highlighted their removal processes in the atmosphere, primarily through gas-phase reactions with hydroxyl radicals (Jiménez et al., 2009).

  • Corrosion Inhibition : 5-Hexyn-1-ol was studied for its ability to inhibit carbon steel corrosion in solutions containing picolinic and ascorbic acids. This research offers insights into the chemisorption of 5-hexyn-1-ol on metal surfaces and its efficiency as a corrosion inhibitor (Das, Sudersanan, & Totlani, 2000).

  • Catalysis and Fragrance Production : A study on the preparation of mono- and bi-metallic heterogeneous catalysts focused on the semihydrogenation of 3-hexyn-1-ol to (Z)-3-hexen-1-ol, a key fragrance compound. This research explored various reaction parameters for efficient and selective production (Paganelli et al., 2020).

  • Photophysical Properties : The synthesis and photophysical properties of linear and V-shaped oligo(phenylene ethynylene) derivatives, including studies on 1-hexyne derivatives, were investigated. This research highlights the geometric effects on the properties of these compounds (Yuan, Han, Ge, & Wang, 2010).

Mechanism of Action

Target of Action

1-Hexyn-3-OL, also known as Propylethinylcarbinol, 1-Hexyne-3-ol, 1-Propylpropargyl alcohol, 3-Hydroxy-1-hexyne, Hexynol, and hex-1-yn-3-ol , is a terminal propargylic alcohol . It is primarily used as a starting material in organic synthesis reactions . The primary targets of this compound are (hetero)aryl halides .

Mode of Action

This compound interacts with its targets, (hetero)aryl halides, through a process known as the microwave-accelerated coupling-isomerization reaction (MACIR) . This reaction results in the formation of the corresponding enone .

Biochemical Pathways

It is known that this compound can be used in the synthesis of racemic 3-hydroxy-2-hexanone and in the preparation of 1,2,3-triazoles . These compounds are involved in various biochemical pathways, indicating that this compound may indirectly affect these pathways.

Pharmacokinetics

Its physical properties such as boiling point (118 °c), density (0873 g/mL at 25 °C), and refractive index (n20/D 1431) can provide some insights into its potential bioavailability For instance, its relatively low boiling point and high density suggest that it may be readily absorbed and distributed in the body.

Result of Action

The molecular and cellular effects of this compound’s action are largely dependent on the specific reactions it is involved in. For example, in the MACIR with (hetero)aryl halides, the resulting enone can have various effects depending on the specific (hetero)aryl halide used .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the MACIR is a microwave-accelerated reaction, suggesting that the presence and intensity of microwave radiation can significantly affect the reaction . Additionally, the reaction parameters such as substrate/catalyst molar ratio, time, temperature, and the nature of the solvent can also influence the outcome of the reaction .

Safety and Hazards

1-Hexyn-3-ol is classified as a flammable liquid (Category 3), and it is toxic if swallowed or comes into contact with skin. It can cause serious eye damage . Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound .

properties

IUPAC Name

hex-1-yn-3-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O/c1-3-5-6(7)4-2/h2,6-7H,3,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTFTWJYRQNTCHI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(C#C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4051536
Record name Hex-1-yn-3-ol
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Molecular Weight

98.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

105-31-7
Record name 1-Hexyn-3-ol
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Record name Propylethinylcarbinol
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Record name 1-HEXYN-3-OL
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Record name 1-Hexyn-3-ol
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Record name Hex-1-yn-3-ol
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Record name Hex-1-yn-3-ol
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Record name PROPYLETHINYLCARBINOL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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